Cas no 2228412-52-8 (tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate
• CAS No: 2228412-52-8
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6440930
• PubChem ID: 165757863
• Update Time: 2025-10-28

tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[5-(1-cyano-1-methylethyl)-2-hydroxyphenyl]carbamate
• EN300-1872669
• 2228412-52-8

• Inchi： 1S/C15H20N2O3/c1-14(2,3)20-13(19)17-11-8-10(6-7-12(11)18)15(4,5)9-16/h6-8,18H,1-5H3,(H,17,19)
• InChI Key： OJOPNZQWTKYRMB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C#N)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate (CAS: 2228412-52-8)

The compound tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate (CAS: 2228412-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a cyano-substituted isopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural flexibility of tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate allows for the development of highly selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibition, recent research has explored the compound's potential in neurodegenerative disease therapy. The presence of the cyano group and the hydroxylphenyl moiety suggests possible neuroprotective effects. Preliminary in vitro studies have shown that this compound can modulate oxidative stress pathways, which are implicated in diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis of tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improves yield and purity compared to previous methods. This advancement is particularly significant for industrial-scale production, as it reduces the reliance on expensive reagents and minimizes waste generation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-5-(1-cyano-1-methylethyl)-2-hydroxyphenylcarbamate (CAS: 2228412-52-8) represents a versatile and promising candidate in drug discovery. Its applications in kinase inhibition and neuroprotection, coupled with advancements in synthetic methodologies, highlight its potential to address unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.